Cas no 957502-80-6 (1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-3-methyl-1H-pyrazole)

1-(4-Bromo-5-methoxy-2-methylbenzenesulfonyl)-3-methyl-1H-pyrazole is a sulfonylated pyrazole derivative characterized by its bromo and methoxy substituents on the benzene ring. This compound exhibits structural features that make it valuable in synthetic organic chemistry, particularly as an intermediate in the development of pharmacologically active molecules or agrochemicals. The presence of the sulfonyl group enhances its reactivity in nucleophilic substitution reactions, while the bromo substituent offers a versatile handle for further functionalization via cross-coupling methodologies. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for targeted synthesis. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture or light.
1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-3-methyl-1H-pyrazole structure
957502-80-6 structure
Product Name:1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-3-methyl-1H-pyrazole
CAS No:957502-80-6
MF:C12H13BrN2O3S
MW:345.212220907211
CID:5431734
Update Time:2025-10-31

1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-methyl-5-[(3-methyl-1H-pyrazol-1-yl)sulfonyl]phenyl methyl ether
    • 1H-Pyrazole, 1-[(4-bromo-5-methoxy-2-methylphenyl)sulfonyl]-3-methyl-
    • 1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-3-methyl-1H-pyrazole
    • Inchi: 1S/C12H13BrN2O3S/c1-8-6-10(13)11(18-3)7-12(8)19(16,17)15-5-4-9(2)14-15/h4-7H,1-3H3
    • InChI Key: DBYJXLRHAIEKSO-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC(OC)=C(Br)C=C2C)(=O)=O)C=CC(C)=N1

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3318-0482-2μmol
1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-3-methyl-1H-pyrazole
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F3318-0482-3mg
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1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-3-methyl-1H-pyrazole Related Literature

Additional information on 1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-3-methyl-1H-pyrazole

Recent Advances in the Study of 1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-3-methyl-1H-pyrazole (CAS: 957502-80-6)

The compound 1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-3-methyl-1H-pyrazole (CAS: 957502-80-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonylpyrazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of interest is the compound's role as a selective inhibitor of specific protein kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 957502-80-6 exhibits high affinity for the p38 MAP kinase, a critical mediator of inflammatory responses. The study reported that the compound's unique sulfonylpyrazole scaffold contributes to its binding specificity and potency, making it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's pharmacokinetic profile have revealed favorable absorption and distribution characteristics. Research conducted by a team at the University of Cambridge highlighted that 957502-80-6 demonstrates good oral bioavailability and moderate plasma protein binding, which are essential attributes for drug development. Additionally, the compound's metabolic stability was found to be superior to that of earlier analogs, suggesting a reduced likelihood of rapid clearance and improved therapeutic window.

In the context of synthetic chemistry, recent advancements have been made in the scalable production of 1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-3-methyl-1H-pyrazole. A 2024 patent application by a leading pharmaceutical company outlined an optimized synthetic route that improves yield and purity while reducing environmental impact. This development is particularly significant for industrial-scale production and further clinical evaluation of the compound.

Ongoing research is also exploring the potential of 957502-80-6 in combination therapies. Preliminary data from cell-based assays suggest synergistic effects when the compound is co-administered with existing anti-inflammatory drugs, potentially allowing for lower doses and reduced side effects. These findings open new avenues for the compound's application in complex disease management.

In conclusion, 1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-3-methyl-1H-pyrazole represents a promising chemical entity with multiple therapeutic applications. Its unique structural features, combined with favorable pharmacological properties, position it as a valuable candidate for further drug development. Future research directions may include detailed toxicology studies, formulation optimization, and expanded preclinical testing to fully realize its therapeutic potential.

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